![molecular formula C19H18FNO3 B4889002 isopropyl 2-(benzoylamino)-3-(4-fluorophenyl)acrylate](/img/structure/B4889002.png)
isopropyl 2-(benzoylamino)-3-(4-fluorophenyl)acrylate
Overview
Description
Isopropyl 2-(benzoylamino)-3-(4-fluorophenyl)acrylate, also known as IBAFA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. IBAFA belongs to the class of acrylate compounds and is synthesized through a multi-step process.
Mechanism of Action
The mechanism of action of isopropyl 2-(benzoylamino)-3-(4-fluorophenyl)acrylate is not fully understood, but studies have shown that it inhibits the growth of cancer cells by inducing cell cycle arrest and apoptosis. This compound has also been shown to inhibit the migration and invasion of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity and does not cause significant biochemical or physiological effects in animal models. However, more research is needed to fully understand the long-term effects of this compound exposure.
Advantages and Limitations for Lab Experiments
One of the advantages of using isopropyl 2-(benzoylamino)-3-(4-fluorophenyl)acrylate in lab experiments is its ability to selectively target cancer cells. This makes it a potential candidate for cancer therapy. However, one limitation of using this compound is its low solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for isopropyl 2-(benzoylamino)-3-(4-fluorophenyl)acrylate research. One potential direction is the development of more efficient synthesis methods to increase the yield of the compound. Another direction is the exploration of this compound's potential applications in other fields, such as materials science and drug delivery. Additionally, more research is needed to fully understand the mechanism of action of this compound and its long-term effects on living organisms.
Conclusion:
In conclusion, this compound is a promising compound that has potential applications in various fields of scientific research. Its anti-tumor activity and ability to selectively target cancer cells make it a potential candidate for cancer therapy. However, more research is needed to fully understand its mechanism of action and long-term effects. With further research, this compound may prove to be a valuable tool in the fight against cancer and other diseases.
Scientific Research Applications
Isopropyl 2-(benzoylamino)-3-(4-fluorophenyl)acrylate has shown potential applications in various fields of scientific research. One of the most promising applications of this compound is in the field of cancer research. Studies have shown that this compound has anti-tumor activity, making it a potential candidate for cancer therapy. This compound has also been used in the development of fluorescent probes for imaging cancer cells.
Properties
IUPAC Name |
propan-2-yl (Z)-2-benzamido-3-(4-fluorophenyl)prop-2-enoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18FNO3/c1-13(2)24-19(23)17(12-14-8-10-16(20)11-9-14)21-18(22)15-6-4-3-5-7-15/h3-13H,1-2H3,(H,21,22)/b17-12- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RZCLNSPBQXXTJC-ATVHPVEESA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC(=O)C(=CC1=CC=C(C=C1)F)NC(=O)C2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)OC(=O)/C(=C/C1=CC=C(C=C1)F)/NC(=O)C2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18FNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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